Cas no 65536-88-1 (6-methyl-2-(prop-2-en-1-yl)-2,3-dihydropyridazin-3-one)

6-Methyl-2-(prop-2-en-1-yl)-2,3-dihydropyridazin-3-one is a heterocyclic compound featuring a dihydropyridazinone core substituted with a methyl group at the 6-position and an allyl group at the 2-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of the allyl group offers versatility for cross-coupling or cyclization reactions, while the dihydropyridazinone scaffold is of interest in medicinal chemistry due to its potential bioactivity. The compound’s well-defined molecular framework ensures consistent performance in synthetic applications, supporting its use in the development of novel chemical entities.
6-methyl-2-(prop-2-en-1-yl)-2,3-dihydropyridazin-3-one structure
65536-88-1 structure
Product Name:6-methyl-2-(prop-2-en-1-yl)-2,3-dihydropyridazin-3-one
CAS No:65536-88-1
MF:C8H10N2O
MW:150.177801609039
CID:2794091
PubChem ID:12237249
Update Time:2025-06-07

6-methyl-2-(prop-2-en-1-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-2-(prop-2-en-1-yl)-2,3-dihydropyridazin-3-one
    • DTXSID90481804
    • DTXCID90432614
    • 65536-88-1
    • AKOS030539219
    • 3(2H)-Pyridazinone, 6-methyl-2-(2-propenyl)-
    • N-allyl-3-methyl-6-pyridazone
    • F6546-1655
    • 2-Allyl-6-methylpyridazin-3(2H)-one
    • Inchi: 1S/C8H10N2O/c1-3-6-10-8(11)5-4-7(2)9-10/h3-5H,1,6H2,2H3
    • InChI Key: UPBIRHOCXHYDAC-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(C)=NN1CC=C

Computed Properties

  • Exact Mass: 150.079312947g/mol
  • Monoisotopic Mass: 150.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 32.7Ų

6-methyl-2-(prop-2-en-1-yl)-2,3-dihydropyridazin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6546-1655-2μmol
6-methyl-2-(prop-2-en-1-yl)-2,3-dihydropyridazin-3-one
65536-88-1
2μmol
$57.0 2023-09-08
Life Chemicals
F6546-1655-5μmol
6-methyl-2-(prop-2-en-1-yl)-2,3-dihydropyridazin-3-one
65536-88-1
5μmol
$63.0 2023-09-08
Life Chemicals
F6546-1655-10μmol
6-methyl-2-(prop-2-en-1-yl)-2,3-dihydropyridazin-3-one
65536-88-1
10μmol
$69.0 2023-09-08
Life Chemicals
F6546-1655-20μmol
6-methyl-2-(prop-2-en-1-yl)-2,3-dihydropyridazin-3-one
65536-88-1
20μmol
$79.0 2023-09-08
Life Chemicals
F6546-1655-1mg
6-methyl-2-(prop-2-en-1-yl)-2,3-dihydropyridazin-3-one
65536-88-1
1mg
$54.0 2023-09-08
Life Chemicals
F6546-1655-2mg
6-methyl-2-(prop-2-en-1-yl)-2,3-dihydropyridazin-3-one
65536-88-1
2mg
$59.0 2023-09-08
Life Chemicals
F6546-1655-3mg
6-methyl-2-(prop-2-en-1-yl)-2,3-dihydropyridazin-3-one
65536-88-1
3mg
$63.0 2023-09-08
Life Chemicals
F6546-1655-4mg
6-methyl-2-(prop-2-en-1-yl)-2,3-dihydropyridazin-3-one
65536-88-1
4mg
$66.0 2023-09-08
Life Chemicals
F6546-1655-5mg
6-methyl-2-(prop-2-en-1-yl)-2,3-dihydropyridazin-3-one
65536-88-1
5mg
$69.0 2023-09-08
Life Chemicals
F6546-1655-10mg
6-methyl-2-(prop-2-en-1-yl)-2,3-dihydropyridazin-3-one
65536-88-1
10mg
$79.0 2023-09-08
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